Cas no 55895-63-1 (METHANONE, 1H-PYRROL-2-YL-[4-(TRIFLUOROMETHYL)PHENYL]-)
55895-63-1 structure
Product Name:METHANONE, 1H-PYRROL-2-YL-[4-(TRIFLUOROMETHYL)PHENYL]-
CAS No:55895-63-1
MF:C12H8F3NO
MW:239.19323348999
CID:3469265
PubChem ID:23510314
Update Time:2025-04-21
METHANONE, 1H-PYRROL-2-YL-[4-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties
Names and Identifiers
-
- METHANONE, 1H-PYRROL-2-YL-[4-(TRIFLUOROMETHYL)PHENYL]-
- 1H-Pyrrol-2-yl[4-(trifluoromethyl)phenyl]methanone
- DB-375336
- 55895-63-1
- OLKQHZGXFDRHAS-UHFFFAOYSA-N
- SCHEMBL6425920
- 1H-pyrrol-2-yl-[4-(trifluoromethyl)phenyl]methanone
- AKOS013059319
-
- Inchi: 1S/C12H8F3NO/c13-12(14,15)9-5-3-8(4-6-9)11(17)10-2-1-7-16-10/h1-7,16H
- InChI Key: OLKQHZGXFDRHAS-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(C1=CC=CN1)=O)(F)F
Computed Properties
- Exact Mass: 239.05579836Da
- Monoisotopic Mass: 239.05579836Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 32.9Ų
METHANONE, 1H-PYRROL-2-YL-[4-(TRIFLUOROMETHYL)PHENYL]- Related Literature
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
55895-63-1 (METHANONE, 1H-PYRROL-2-YL-[4-(TRIFLUOROMETHYL)PHENYL]-) Related Products
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